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Compound of Interest

Compound Name: Stiolto Respimat
CAS No.: 1589477-29-1
Cat. No.: B1257873
Get Quote
. J

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the stability and storage of Stiolto Respimat® (tiotropium
bromide and olodaterol hydrochloride) inhalation spray in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for Stiolto Respimat® in the laboratory?

Al: Stiolto Respimat® should be stored at controlled room temperature, 20°C to 25°C (68°F
to 77°F), with excursions permitted between 15°C and 30°C (59°F and 86°F).[1] It is
recommended to protect the product from freezing.

Q2: What is the approved shelf-life and in-use stability of Stiolto Respimat®?

A2: The approved shelf-life for the unopened product is 36 months when stored at the
recommended conditions.[1] After the cartridge is inserted into the Respimat® inhaler, it has an
in-use stability of 3 months.[1]
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Q3: Are the active pharmaceutical ingredients (APIs), tiotropium bromide and olodaterol
hydrochloride, sensitive to light?

A3: Olodaterol hydrochloride has shown sensitivity to light when in solution.[2] Tiotropium
bromide is also known to be sensitive to light when dissolved in water.[2] Therefore, it is
advisable to protect solutions containing these compounds from light during experiments.

Q4: What are the known degradation pathways for the active ingredients under stress
conditions?

A4: Forced degradation studies on olodaterol hydrochloride have shown it degrades under
acidic, alkaline, oxidative, thermal, and photolytic stress conditions.[3][4] Eleven degradation
products of olodaterol have been identified.[3][4] Tiotropium bromide is known to be susceptible
to hydrolysis.

Q5: Can Stiolto Respimat® be used beyond its expiration date for research purposes?

A5: Using Stiolto Respimat® beyond its expiration date is not recommended for experiments
where precise dosage and stability are critical, as the integrity and performance of the drug
product cannot be guaranteed.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Inconsistent analytical results

Improper storage leading to
degradation of one or both

active ingredients.

Verify that the product has
been stored according to the
recommended conditions
(20°C to 25°C). Protect any

prepared solutions from light.

Inaccurate sample preparation

from the Respimat® device.

Ensure the device is primed
correctly before extracting a
sample. A consistent and

validated method for sample
extraction from the metered-

dose inhaler should be used.

Precipitation in prepared

solutions

Exceeding the solubility of
tiotropium bromide or
olodaterol hydrochloride in the

chosen solvent.

Tiotropium bromide is slightly
soluble in water and methanol.
Olodaterol hydrochloride is
sparingly-slightly soluble in
water and slightly soluble in
ethanol. Consider the solubility
characteristics when preparing

solutions.

Unexpected peaks in

chromatogram

Degradation of the active
ingredients or interaction with

excipients.

Refer to forced degradation
studies to identify potential
degradation products.[3][4]
Ensure the analytical method

is stability-indicating.

Data Presentation: Stability and Storage Parameters

Table 1: Recommended Storage and Stability of Stiolto Respimat®
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Parameter Condition

Storage Temperature 20°C to 25°C (68°F to 77°F)
Permitted Excursions 15°C to 30°C (59°F to 86°F)
Shelf-Life (unopened) 36 months

In-Use Stability 3 months after cartridge insertion

Table 2: Summary of Forced Degradation Conditions for Olodaterol HCI

Stress Condition Reagent/Method

Acid Hydrolysis 0.5 N HCI

Base Hydrolysis 0.1 N NaOH

Oxidation 30% Hydrogen Peroxide
Thermal Degradation 60°C

Photolytic Degradation Exposure to UV light

Experimental Protocols

Key Experiment: Stability-Indicating RP-HPLC Method for Simultaneous Estimation of
Tiotropium Bromide and Olodaterol Hydrochloride

This method is adapted from a validated procedure for the simultaneous estimation of these
compounds and can be used to assess the stability of Stiolto Respimat® samples.[3][4]

1. Instrumentation and Conditions:
e HPLC System: A standard HPLC system with a UV detector.
e Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 pum particle size).[4]

¢ Mobile Phase: 20 mM anhydrous KH2PO4 (containing 0.2% triethylamine, v/v, pH adjusted
to 6 with orthophosphoric acid) : methanol (55:45, v/v).[4]
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Flow Rate: 1 mL/min.[4]
Detection Wavelength: 240 nm.
Column Temperature: 30°C.
Injection Volume: 100 pL.

. Standard and Sample Preparation:

Standard Stock Solutions: Prepare individual stock solutions of tiotropium bromide and
olodaterol hydrochloride in a suitable diluent (e.g., a mixture of the mobile phase buffer and
acetonitrile in a 70:30 v/v ratio).

Working Standard Solution: Prepare a mixed working standard solution by diluting the stock
solutions to a known concentration within the linear range of the assay.

Sample Preparation from Stiolto Respimat®:

o

Prime the Stiolto Respimat® inhaler as per the manufacturer's instructions.

[¢]

Discharge a known number of actuations into a specific volume of diluent in a volumetric
flask.

[¢]

Sonicate the solution for a few minutes to ensure complete dissolution.

[¢]

Dilute to the final volume with the diluent.

[e]

Filter the solution through a 0.45 um filter before injection.
. Analysis:
Inject the standard and sample solutions into the HPLC system.

Identify the peaks of tiotropium and olodaterol based on their retention times compared to
the standard.

Quantify the amount of each active ingredient in the sample using the peak areas.
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Caption: Workflow for HPLC-based stability assessment of Stiolto Respimat®.
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Click to download full resolution via product page

Caption: Potential degradation pathways for Stiolto Respimat® under stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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